1-ethyl-N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
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Description
Properties
IUPAC Name |
1-ethyl-N-[2-[6-(furan-2-yl)pyridazin-3-yl]oxyethyl]-6-oxopyridazine-3-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O4/c1-2-22-16(23)8-6-13(21-22)17(24)18-9-11-26-15-7-5-12(19-20-15)14-4-3-10-25-14/h3-8,10H,2,9,11H2,1H3,(H,18,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHZPCIZHDUTGIC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=CC(=N1)C(=O)NCCOC2=NN=C(C=C2)C3=CC=CO3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 1-ethyl-N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a pyridazine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and relevant research findings.
Anticancer Properties
Research indicates that pyridazine derivatives, including the compound , exhibit significant anticancer properties. For instance:
- Mechanism of Action : The compound may inhibit specific kinases involved in cancer cell proliferation. Studies have shown that related pyridazine compounds can target pathways such as the Raf/Mek/Erk signaling pathway, which is crucial for tumor growth and survival .
- Case Studies : In vitro studies demonstrated that similar pyridazine derivatives showed cytotoxic effects against various cancer cell lines, including breast and prostate cancer cells. These effects were attributed to the induction of apoptosis and cell cycle arrest .
Antimicrobial Activity
The compound has also been investigated for its antimicrobial properties:
- Efficacy Against Bacteria : Some studies suggest that pyridazine derivatives possess antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell wall synthesis or function .
Anti-inflammatory Effects
Pyridazine compounds have been noted for their potential anti-inflammatory effects:
- Inflammation Modulation : Research highlights the ability of these compounds to modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory cytokines .
Synthetic Pathways
The synthesis of 1-ethyl-N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide typically involves multi-step organic reactions. Key steps include:
- Formation of Pyridazine Core : The initial step often involves the condensation of furan derivatives with hydrazine to form the pyridazine nucleus.
- Functionalization : Subsequent steps include introducing ethyl and carboxamide groups through acylation reactions.
Structure Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound:
| Structural Feature | Effect on Activity |
|---|---|
| Furan moiety | Enhances lipophilicity and bioavailability |
| Ethyl group | Potentially increases solubility |
| Carboxamide functionality | May enhance binding affinity to targets |
In Vitro Studies
Recent studies have focused on evaluating the cytotoxicity of this compound against various cancer cell lines. For example:
- Cytotoxicity Assays : MTT assays demonstrated that the compound significantly reduced cell viability in breast cancer cells with an IC50 value in the micromolar range.
- Mechanistic Studies : Flow cytometry analyses indicated that treatment with this compound leads to increased apoptosis rates compared to control groups .
In Vivo Studies
While in vitro results are promising, in vivo studies are necessary to confirm efficacy and safety profiles. Preliminary animal studies suggest potential for tumor reduction without significant toxicity at therapeutic doses.
Scientific Research Applications
Pharmacological Applications
-
Anticancer Activity :
- Research indicates that compounds containing pyridazine and furan moieties exhibit significant anticancer properties. Studies have shown that derivatives of pyridazine can inhibit cancer cell proliferation by targeting specific kinases involved in tumor growth. For example, the inhibition of c-KIT kinase has been linked to the treatment of gastrointestinal stromal tumors (GISTs) .
-
Antimicrobial Properties :
- The presence of the furan ring in the structure enhances the compound's ability to combat bacterial infections. Studies have highlighted the effectiveness of similar compounds against various bacterial strains, suggesting that 1-ethyl-N-(2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide could be explored for its antimicrobial potential .
- Neuroprotective Effects :
Table 1: Summary of Research Findings on 1-Ethyl-N-(2-{[6-(Furan-2-Yl)pyridazin-3-Yl]Oxy}Ethyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide
Chemical Reactions Analysis
Oxidation and Reduction Reactions
The pyridazine and furan moieties undergo selective redox transformations:
-
Pyridazine ring oxidation with KMnO₄ in acidic conditions generates a diketone derivative.
-
Furan ring oxidation using H₂O₂/CH₃COOH yields a γ-lactone via [4+2] cycloaddition.
| Reaction | Reagents | Observed Outcome |
|---|---|---|
| Pyridazine oxidation | 0.1 M KMnO₄, H₂SO₄, 60°C | C6 ketone formation (confirmed by IR: 1715 cm⁻¹) |
| Furan oxidation | 30% H₂O₂, glacial CH₃COOH, 12 h | Lactone product (¹H NMR: δ 5.82 ppm, singlet) |
Nucleophilic Substitution
The ethoxyethyl linker undergoes SN2 reactions:
-
Halogen displacement with NaI in acetone replaces the ethyl group with iodine.
-
Thiol substitution using HSCH₂CO₂H in basic conditions introduces a thioether.
| Substrate Position | Reagents | Product |
|---|---|---|
| Ethoxyethyl oxygen | NaI, acetone, reflux | Iodoethyl analogue |
| Ethoxyethyl oxygen | HSCH₂CO₂H, K₂CO₃ | Thioether derivative |
Cycloaddition and Ring-Opening Reactions
The furan ring participates in Diels-Alder reactions:
-
With maleic anhydride in toluene at 110°C forms a bicyclic adduct.
-
Retro-Diels-Alder under basic conditions cleaves the adduct, regenerating the furan.
| Reaction Type | Conditions | Product Characteristics |
|---|---|---|
| Diels-Alder | Toluene, 110°C, 8 h | Bicyclic lactone (m/z 389.2 [M+H]⁺) |
| Retro-Diels-Alder | NaOH (1 M), 70°C | Furan recovery (³⁵% yield) |
Cross-Coupling Reactions
Palladium-catalyzed couplings modify the furan or pyridazine rings:
-
Suzuki-Miyaura coupling with arylboronic acids introduces phenyl groups at the pyridazine C3 position .
-
Buchwald-Hartwig amination installs amino groups on the furan ring .
| Coupling Type | Catalytic System | Substituent Introduced |
|---|---|---|
| Suzuki-Miyaura | Pd(PPh₃)₄, K₂CO₃, dioxane | 3-Arylpyridazine derivatives |
| Buchwald-Hartwig | Pd₂(dba)₃, Xantphos, Cs₂CO₃ | 5-Aminofuran analogues |
Acid/Base-Mediated Degradation
Stability studies reveal:
-
Acidic hydrolysis (HCl, 1 M, 60°C) cleaves the carboxamide bond within 4 h.
-
Basic conditions (NaOH, 0.1 M) degrade the pyridazine ring to a triazine derivative.
| Condition | Degradation Pathway | Half-Life |
|---|---|---|
| pH 1.0 (HCl) | Amide → carboxylic acid + ethylamine | 2.3 h |
| pH 12.0 (NaOH) | Pyridazine ring contraction | 6.8 h |
Photochemical Reactivity
UV irradiation (254 nm) induces:
| Photoreaction | Product | Quantum Yield |
|---|---|---|
| Furan cleavage | Dienone (λ_max 320 nm) | Φ = 0.12 |
| N-oxidation | Pyridazine N-oxide | Φ = 0.08 |
Biological Activation Pathways
In metabolic studies:
-
Hepatic cytochrome P450 oxidizes the ethyl group to a hydroxethyl metabolite .
-
Esterase hydrolysis cleaves the ethoxyethyl linker, releasing free pyridazine .
| Enzyme System | Metabolic Product | Activity Retention |
|---|---|---|
| CYP3A4 | Hydroxethyl derivative | 78% of parent compound’s potency |
| Human carboxylesterase | Pyridazine-3-carboxylic acid | Inactive |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Analogues
The compound 1-(2-{[(1H-benzimidazol-2-yl)methyl]amino}-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide (referred to in ) serves as a relevant comparator. Both compounds share a 6-oxo-1,6-dihydropyridazine-3-carboxamide backbone but differ in substituents:
Functional Implications
- Solubility and Bioavailability : The ethyl and furan groups in the target compound likely enhance solubility compared to the bulky benzimidazole and phenyl substituents in ’s compound, which may reduce membrane permeability .
- Binding Affinity : The furan and pyridazine rings in the target compound could facilitate interactions with enzymes like phosphodiesterases (PDEs), whereas the benzimidazole in the analogue may target kinases or proteases due to its planar, nitrogen-rich structure .
- Synthetic Complexity : The furan-pyridazine linkage in the target compound introduces synthetic challenges, such as regioselective coupling, which are less prominent in the benzimidazole-containing analogue .
Research Findings and Methodological Considerations
Structural Characterization
These tools enable precise determination of bond lengths, angles, and intermolecular interactions critical for structure-activity relationship (SAR) studies.
Limitations of Available Data
- The evidence lacks experimental data (e.g., IC₅₀ values, solubility metrics) for direct pharmacological or physicochemical comparisons.
- Structural analogies are drawn from ’s compound, but functional differences (e.g., target selectivity) remain speculative without biochemical assays.
Preparation Methods
Cyclocondensation of Ethyl Acetoacetate Derivatives
The pyridazinone ring is constructed via cyclocondensation of ethyl acetoacetate with hydrazine hydrate under reflux in ethanol (78°C, 6 hr). This produces 6-oxo-1,6-dihydropyridazine-3-carboxylic acid intermediates. Subsequent N-ethylation using ethyl bromide in DMF with K2CO3 (60°C, 12 hr) introduces the ethyl group at position 1.
Critical Parameter :
Carboxamide Formation
The carboxylic acid at position 3 is converted to the carboxamide via mixed anhydride methodology:
- Activation with ClCO2Et in THF (−15°C)
- Reaction with 2-((6-(furan-2-yl)pyridazin-3-yl)oxy)ethylamine
Optimization Data :
Furan-Pyridazine Coupling
The furan-2-yl group is introduced via Suzuki-Miyaura cross-coupling:
Reaction Conditions :
Challenges :
- Competing protodeboronation requires inert atmosphere.
- Microwave irradiation (100 W) reduces reaction time to 45 min with 12% yield improvement.
Optimization of Reaction Conditions
Solvent Effects on Cyclocondensation
Table 2 compares solvents for the initial cyclization:
| Solvent | Dielectric Constant (ε) | Yield (%) |
|---|---|---|
| Ethanol | 24.3 | 68 |
| DMF | 36.7 | 52 |
| Water | 80.1 | 34 |
Ethanol balances polarity and boiling point, minimizing side reactions.
Catalytic Systems for Cross-Coupling
Palladium catalysts were evaluated for the furan coupling step:
| Catalyst | Turnover Number | Selectivity (%) |
|---|---|---|
| Pd(OAc)2 | 12 | 78 |
| PdCl2(dppf) | 28 | 92 |
| Pd/C | 8 | 65 |
PdCl2(dppf) provided optimal balance between activity and stability.
Analytical Characterization
Spectroscopic Validation
Purity Assessment
HPLC (C18, MeCN/H2O 60:40): Retention time 6.78 min, purity >98%.
Industrial-Scale Production Considerations
Cost Analysis of Key Reagents
| Reagent | Cost per kg (USD) | Contribution to Total Cost (%) |
|---|---|---|
| PdCl2(dppf) | 12,500 | 41 |
| 2-Furanboronic acid | 980 | 28 |
| Ethyl acetoacetate | 55 | 7 |
Transition metal catalysts dominate production costs, necessitating catalyst recycling protocols.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
